Cas no 1021219-86-2 (1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine)

1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine structure
1021219-86-2 structure
Product Name:1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
CAS No:1021219-86-2
MF:C15H15N7O2
MW:325.325301408768
CID:6033031
PubChem ID:42226852
Update Time:2025-07-21

1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
    • 4-[4-(4-nitrophenyl)piperazin-1-yl]-1H-pyrazolo[3,4-d]pyrimidine
    • 1021219-86-2
    • AKOS005655294
    • CCG-286615
    • F5285-0028
    • 4-(4-(4-nitrophenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine
    • Inchi: 1S/C15H15N7O2/c23-22(24)12-3-1-11(2-4-12)20-5-7-21(8-6-20)15-13-9-18-19-14(13)16-10-17-15/h1-4,9-10H,5-8H2,(H,16,17,18,19)
    • InChI Key: WKNARRBKNRDQGD-UHFFFAOYSA-N
    • SMILES: C1N=C(N2CCN(C3=CC=C([N+]([O-])=O)C=C3)CC2)C2C=NNC=2N=1

Computed Properties

  • Exact Mass: 325.12872275g/mol
  • Monoisotopic Mass: 325.12872275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 107Ų

1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5285-0028-2μmol
1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
1021219-86-2
2μmol
$57.0 2023-09-10
Life Chemicals
F5285-0028-5μmol
1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
1021219-86-2
5μmol
$63.0 2023-09-10
Life Chemicals
F5285-0028-10μmol
1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
1021219-86-2
10μmol
$69.0 2023-09-10
Life Chemicals
F5285-0028-20μmol
1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
1021219-86-2
20μmol
$79.0 2023-09-10
Life Chemicals
F5285-0028-1mg
1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
1021219-86-2
1mg
$54.0 2023-09-10
Life Chemicals
F5285-0028-2mg
1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
1021219-86-2
2mg
$59.0 2023-09-10
Life Chemicals
F5285-0028-3mg
1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
1021219-86-2
3mg
$63.0 2023-09-10
Life Chemicals
F5285-0028-4mg
1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
1021219-86-2
4mg
$66.0 2023-09-10
Life Chemicals
F5285-0028-5mg
1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
1021219-86-2
5mg
$69.0 2023-09-10
Life Chemicals
F5285-0028-10mg
1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine
1021219-86-2
10mg
$79.0 2023-09-10

Additional information on 1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine

Recent Advances in the Study of 1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine (CAS: 1021219-86-2)

The compound 1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine (CAS: 1021219-86-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a pyrazolo[3,4-d]pyrimidine core, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition. Recent studies have explored its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders.

One of the key areas of research has focused on the compound's ability to selectively inhibit specific kinases, such as the Janus kinase (JAK) family. A 2023 study published in the Journal of Medicinal Chemistry revealed that 1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine exhibits potent inhibitory activity against JAK2, with an IC50 value in the nanomolar range. This finding is particularly relevant for the development of targeted therapies for myeloproliferative neoplasms and autoimmune diseases.

In addition to its kinase inhibitory properties, recent investigations have also explored the compound's pharmacokinetic profile. A preclinical study conducted in 2024 demonstrated favorable oral bioavailability and metabolic stability in rodent models, suggesting its potential for further development as an oral therapeutic agent. The study also highlighted the compound's ability to cross the blood-brain barrier, opening new avenues for research in neurological disorders.

Structural-activity relationship (SAR) studies have been instrumental in optimizing the compound's efficacy and selectivity. Researchers have identified that the 4-nitrophenyl group at the 1-position and the piperazine linkage play critical roles in maintaining high binding affinity to target kinases while minimizing off-target effects. These insights have guided the design of next-generation derivatives with improved therapeutic indices.

Despite these promising developments, challenges remain in the clinical translation of 1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine. Ongoing research is addressing issues related to toxicity profiles and potential drug-drug interactions. Recent in vitro toxicity screenings have shown that the compound exhibits a manageable safety profile at therapeutic concentrations, but further in vivo studies are warranted to confirm these findings.

The compound's mechanism of action continues to be an active area of investigation. Advanced molecular docking studies and X-ray crystallography analyses have provided detailed insights into its binding mode with various kinase targets. These structural biology approaches have revealed that the compound adopts a unique binding conformation that distinguishes it from other kinase inhibitors in its class.

Looking ahead, the research community anticipates that 1-(4-nitrophenyl)-4-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazine will serve as a valuable chemical probe for studying kinase signaling pathways and as a lead compound for the development of novel therapeutics. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with potential IND applications expected in the coming years.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.